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Compound of Interest

Compound Name: MRTX9768 hydrochloride

Cat. No.: B8198303

In-Depth Technical Guide: MRTX9768
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of MRTX9768 hydrochloride, a
potent and selective inhibitor of the PRMT5-MTA complex. This document consolidates key
chemical properties, biological activities, and detailed experimental methodologies to support
researchers in the field of oncology and drug discovery.

Chemical and Physical Properties

MRTX9768 hydrochloride is the salt form of MRTX9768, a first-in-class, orally active small
molecule inhibitor.
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Property Value Reference
Compound Name MRTX9768 hydrochloride [1](2--INVALID-LINK--
[3](4--INVALID-LINK--,--
CAS Number 2629314-68-5 (for free base)
INVALID-LINK--
Molecular Formula C24H18CIFN6O [1](2--INVALID-LINK--
Molecular Weight 460.89 g/mol [1](2--INVALID-LINK--
Free Base M.W. 424.43 g/mol [3]1(5)
[3](6--INVALID-LINK--,--
Free Base Formula C24H17FNeO

INVALID-LINK--

Mechanism of Action and Signaling Pathway

MRTX9768 employs a synthetic lethal strategy by selectively targeting cancer cells with a
specific genetic alteration: the homozygous deletion of the methylthioadenosine phosphorylase
(MTAP) gene, which is frequently co-deleted with the tumor suppressor gene CDKN2A.[7](8)

In MTAP-deleted cancer cells, the metabolite methylthioadenosine (MTA) accumulates.[7](8)
MRTX9768 is designed to bind to the PRMT5 enzyme only when it is in a complex with MTA.[7]
(8) This selective inhibition of the PRMT5-MTA complex leads to a reduction in the symmetric
dimethylation of arginine (SDMA) on various protein substrates.[7](8) The downstream effects
include cell cycle arrest and apoptosis, ultimately leading to selective tumor cell death while
sparing normal, MTAP-wild-type (WT) cells.[7](8)

© 2025 BenchChem. All rights reserved. 2/14 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PRMT5_Inhibitors_in_Cancer_Cell_Lines.pdf
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFf9m1ORj97NeoqYDXxalJMyN8a_I1shNiN134ypAEdgujx9lMFHyPFBVjh9l0XmR0AWIBbr0CvL_3YHsnJMqSjoBHVufRgfeVfFI9Nyar1KqGZMWGnOs176tGJpoolplYqlzX8N0vDHw5x8sKFkX4UggMwsYTLguxDEE_NSU7nhFAwHK5zJRnNoahucnao),%5B%5B2%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF6-2KnPFbRdhVwJws89wH9Hm4-44z1Vy0HMfxkAvMDSX_Yh3TnzoHuP4Fw9WLl5LBVO-SVMBumHJIrjDBi5zommH4Sk4Ujm92I_bfiCUDI4OKHofS2Iif8-By-p47R-oU8VGdfxOfDr-FS_FItiQ==)%5D(https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFHeG8GmaOWzx7gY3qSDbgu0XQmqeg18zdVp5D1uQcxt1nJ30Qn_r2hvJwNN_xpUj9zvvLkkb1UoQyEly67J66LNleQEIZQS4SHbhqUG2mWtI-svG0n2Tm9v2QXg36crQF3-6O2QcNMJUjt
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_PRMT5_Targets_Using_Prmt5_IN_11.pdf
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG12nW11Cntij0TJpNQvbctIf36mqrED_HN4t7FljeRkKgxDwJEDDK_iQEfoR0gXLrZP-3oGb1P97zzAi_uKsvySuXryHVDQD7uzA9sZKlm7Q2T2poePCheTxg-xGNTE_bNkquDneA=),%5B%5B4%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHanuDHchQFurzc9gNtwbThpStfwUadQV8Kz4LyhUPBIda8fPHRi8DLnThsQE37yuD-8WIZPsU247B0uSCw7ZP2TVkTc6oI7Ut1Ini56af9A1PkLjmlXjkqp6SC6vbEqMEtzDiTIGY8WALgsDY=)%5D(https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG4F8vltLKlnapZSWNXK6hUdjfHcZlq12XYRhfQODsUmhYQBIpionh6556cjha7fNfCkVIugDBTAxefE0icBKjODfzMChUhrto93hESB3aHHI18R1Gg8lqsXYFuZEc1bw==),%5B%5B5%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFD0iS69k1FIg4zVTY0F7nOazj7M0wO8CEm_hE-ZhqAi0QbmiI3H6PlAxEInqI_6kOhGCNXsT0f2BH1AksilqbsKlcod9JibrBhf96oTF-9bT7mJxXm-6nckP8H3aRTWYeibGMvbhuDp_xx880c8Hay-KkIIqt4)%5D(httpshttps://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGxnE0CZM7zal4-oaFLT5d_4RE55DAP9BXbIv6zCHBiBCOp3zfRkX9Dzoww-QuTUsDjgjGl4FcTp1nY7t2n_6QW4DaFrm9I9vj3pY1NAIedtY_b3plZP99Auz-C4b150il5nQ==
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PRMT5_Inhibitors_in_Cancer_Cell_Lines.pdf
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFf9m1ORj97NeoqYDXxalJMyN8a_I1shNiN134ypAEdgujx9lMFHyPFBVjh9l0XmR0AWIBbr0CvL_3YHsnJMqSjoBHVufRgfeVfFI9Nyar1KqGZMWGnOs176tGJpoolplYqlzX8N0vDHw5x8sKFkX4UggMwsYTLguxDEE_NSU7nhFAwHK5zJRnNoahucnao),%5B%5B2%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF6-2KnPFbRdhVwJws89wH9Hm4-44z1Vy0HMfxkAvMDSX_Yh3TnzoHuP4Fw9WLl5LBVO-SVMBumHJIrjDBi5zommH4Sk4Ujm92I_bfiCUDI4OKHofS2Iif8-By-p47R-oU8VGdfxOfDr-FS_FItiQ==)%5D(https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFHeG8GmaOWzx7gY3qSDbgu0XQmqeg18zdVp5D1uQcxt1nJ30Qn_r2hvJwNN_xpUj9zvvLkkb1UoQyEly67J66LNleQEIZQS4SHbhqUG2mWtI-svG0n2Tm9v2QXg36crQF3-6O2QcNMJUjt
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PRMT5_Inhibitors_in_Cancer_Cell_Lines.pdf
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFf9m1ORj97NeoqYDXxalJMyN8a_I1shNiN134ypAEdgujx9lMFHyPFBVjh9l0XmR0AWIBbr0CvL_3YHsnJMqSjoBHVufRgfeVfFI9Nyar1KqGZMWGnOs176tGJpoolplYqlzX8N0vDHw5x8sKFkX4UggMwsYTLguxDEE_NSU7nhFAwHK5zJRnNoahucnao),%5B%5B2%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF6-2KnPFbRdhVwJws89wH9Hm4-44z1Vy0HMfxkAvMDSX_Yh3TnzoHuP4Fw9WLl5LBVO-SVMBumHJIrjDBi5zommH4Sk4Ujm92I_bfiCUDI4OKHofS2Iif8-By-p47R-oU8VGdfxOfDr-FS_FItiQ==)%5D(https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFHeG8GmaOWzx7gY3qSDbgu0XQmqeg18zdVp5D1uQcxt1nJ30Qn_r2hvJwNN_xpUj9zvvLkkb1UoQyEly67J66LNleQEIZQS4SHbhqUG2mWtI-svG0n2Tm9v2QXg36crQF3-6O2QcNMJUjt
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_PRMT5_Targets_Using_Prmt5_IN_11.pdf
https://www.medchemexpress.com/mrtx9768.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_PRMT5_Targets_Using_Prmt5_IN_11.pdf
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG12nW11Cntij0TJpNQvbctIf36mqrED_HN4t7FljeRkKgxDwJEDDK_iQEfoR0gXLrZP-3oGb1P97zzAi_uKsvySuXryHVDQD7uzA9sZKlm7Q2T2poePCheTxg-xGNTE_bNkquDneA=),%5B%5B4%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHanuDHchQFurzc9gNtwbThpStfwUadQV8Kz4LyhUPBIda8fPHRi8DLnThsQE37yuD-8WIZPsU247B0uSCw7ZP2TVkTc6oI7Ut1Ini56af9A1PkLjmlXjkqp6SC6vbEqMEtzDiTIGY8WALgsDY=)%5D(https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG4F8vltLKlnapZSWNXK6hUdjfHcZlq12XYRhfQODsUmhYQBIpionh6556cjha7fNfCkVIugDBTAxefE0icBKjODfzMChUhrto93hESB3aHHI18R1Gg8lqsXYFuZEc1bw==),%5B%5B5%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFD0iS69k1FIg4zVTY0F7nOazj7M0wO8CEm_hE-ZhqAi0QbmiI3H6PlAxEInqI_6kOhGCNXsT0f2BH1AksilqbsKlcod9JibrBhf96oTF-9bT7mJxXm-6nckP8H3aRTWYeibGMvbhuDp_xx880c8Hay-KkIIqt4)%5D(https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGxnE0CZM7zal4-oaFLT5d_4RE55DAP9BXbIv6zCHBiBCOp3zfRkX9Dzoww-QuTUsDjgjGl4FcTp1nY7t2n_6QW4DaFrm9I9vj3pY1NAIedtY_b3plZP99Auz-C4b150il5nQ==
https://pmc.ncbi.nlm.nih.gov/articles/PMC5852340/
https://www.cancer-research-network.com/2021/08/07/mrtx9768-is-an-orally-active-prmt5-inhibitor/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5852340/
https://www.cancer-research-network.com/2021/08/07/mrtx9768-is-an-orally-active-prmt5-inhibitor/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5852340/
https://www.cancer-research-network.com/2021/08/07/mrtx9768-is-an-orally-active-prmt5-inhibitor/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5852340/
https://www.cancer-research-network.com/2021/08/07/mrtx9768-is-an-orally-active-prmt5-inhibitor/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5852340/
https://www.cancer-research-network.com/2021/08/07/mrtx9768-is-an-orally-active-prmt5-inhibitor/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8198303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

MTAP-Deleted Cancer Cell

PRMT5
MRTX9768
y

———————————————

i ¥ Inhibited PRMT5-MTA-MRTX9768 Complex Reduced SDMA Apoptosis / Cell Cycle Arrest
!
Inactive PRMT5-MTA Complex

SAM Substrate (e.g., Histones)

\ ] T

Methylation
PRMTS Active PRMT5-SAM Complex
MTA L MTAP #  Adenine

MTAP Wild-Type Cell

(SDMA) H Normal Cell Function )

A4
N
o

Click to download full resolution via product page

Caption: MRTX9768 Synthetic Lethality Pathway

Biological Activity
In Vitro Activity

MRTX9768 demonstrates potent and selective inhibition of Symmetric Dimethylarginine
(SDMA) formation and cell proliferation in MTAP-deleted cancer cell lines compared to their
wild-type counterparts.
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Cell Line MTAP Status Assay ICs0 (NM) Reference
o [1](9--INVALID-
HCT116 Deleted SDMA Inhibition 3
LINK--
_ o [1](9--INVALID-
HCT116 Wild-Type SDMA Inhibition 544
LINK--
o [1](9--INVALID-
HCT116 Deleted Cell Proliferation 11
LINK--
_ . _ [1](9--INVALID-
HCT116 Wild-Type Cell Proliferation 861

LINK--

In Vivo Activity

Oral administration of MRTX9768 has demonstrated dose-dependent inhibition of SDMA in
MTAP-deleted tumor xenograft models, correlating with anti-tumor activity.[10] The compound
exhibits a favorable pharmacokinetic profile with good oral bioavailability in multiple species.[1]
(11)

Species Dose Bioavailability = Key Findings Reference
Favorable ADME
profile, moderate
CD-1 Mouse 30 mg/kg (oral) >50% ) [1](11)
to high
clearance.
Favorable ADME
Beagle Dog 30 mg/kg (oral) >50% ) [1](11)
profile.
Cynomolgus Favorable ADME
10 mg/kg (oral) - ] [1](11)
Monkey profile.
100 mg/kg (oral, Sustained SDMA
Mouse Xenograft - [1](11)

BID) inhibition.

Experimental Protocols
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The following are detailed methodologies for key experiments relevant to the study of
MRTX9768.

Western Blotting for SDMA Inhibition

This protocol is designed to assess the pharmacodynamic effect of MRTX9768 by measuring
the levels of symmetric dimethylarginine (SDMA) on target proteins.
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Caption: Western Blotting Workflow
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Materials:

RIPA Lysis and Extraction Buffer
» Protease and Phosphatase Inhibitor Cocktail
o BCA Protein Assay Kit
e Laemmli Sample Buffer
e Precast polyacrylamide gels
 PVDF membranes
o Blocking Buffer (5% non-fat dry milk or BSA in TBST)
e Primary Antibodies:
o Anti-Symmetric Dimethyl Arginine (SDMA) antibody
o Loading control antibody (e.g., anti-Vinculin, anti-3-Actin)
o HRP-conjugated secondary antibodies
e Enhanced Chemiluminescence (ECL) substrate
Procedure:

o Sample Preparation: Lyse cells or homogenized tissues in RIPA buffer containing protease
and phosphatase inhibitors.

o Protein Quantification: Determine the protein concentration of each lysate using a BCA
assay.

o SDS-PAGE: Denature equal amounts of protein (20-40 pg) by boiling in Laemmli buffer and
separate by SDS-PAGE.

o Protein Transfer: Transfer the separated proteins to a PVDF membrane.
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» Blocking: Block the membrane with Blocking Buffer for 1 hour at room temperature.

e Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-
SDMA, 1:1000 dilution) overnight at 4°C with gentle agitation.

e Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the
appropriate HRP-conjugated secondary antibody (1:5000 dilution) for 1 hour at room
temperature.

» Detection: After further washes, add the ECL substrate and visualize the protein bands using
a chemiluminescence imaging system.

Analysis: Quantify band intensities and normalize the SDMA signal to a loading control.

Cell Proliferation (MTT) Assay

This assay determines the effect of MRTX9768 on the viability and proliferation of cancer cell
lines.

Materials:

MTAP-deleted and wild-type cancer cell lines (e.g., HCT116)

o Complete cell culture medium

 MRTX9768 hydrochloride

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

e Dimethyl sulfoxide (DMSOQO)

o 96-well plates

Procedure:

o Cell Seeding: Seed cells into a 96-well plate at a density of 3,000-5,000 cells per well and
incubate for 24 hours.
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o Compound Treatment: Treat cells with a serial dilution of MRTX9768 hydrochloride (e.g.,
0.1 nM to 10 puM) or vehicle control (DMSO) for 72-96 hours.

e MTT Addition: Add MTT solution to each well and incubate for 4 hours at 37°C.

e Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the
formazan crystals.

o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the I1Cso value using non-linear regression analysis.

PRMT5 Enzymatic Assay

This in vitro assay measures the direct inhibitory effect of MRTX9768 on the methyltransferase
activity of the PRMT5-MTA complex.

Materials:

Recombinant human PRMT5/MEP50 complex

Methylthioadenosine (MTA)

S-adenosyl-L-[methyl-3H]methionine ([*H]-SAM)

Histone H4 peptide substrate

Assay Buffer (e.g., 20 mM Tris-HCI pH 8.0, 10 mM NaCl, 1 mM EDTA, 1 mM DTT)

Scintillation cocktail

Procedure:

e Reaction Setup: In a 96-well plate, combine the PRMT5/MEP50 complex, MTA, and varying
concentrations of MRTX9768 hydrochloride in the assay buffer.

« Initiate Reaction: Add the histone H4 peptide substrate and [3H]-SAM to initiate the
methyltransferase reaction.
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 Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 60 minutes).
o Stop Reaction: Terminate the reaction by adding a stop solution (e.g., trichloroacetic acid).

» Detection: Spot the reaction mixture onto filter paper, wash to remove unincorporated [3H]-
SAM, and measure the incorporated radioactivity using a scintillation counter.

o Data Analysis: Calculate the percentage of inhibition for each MRTX9768 concentration and
determine the ICso value.

In Vivo Xenograft Studies

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of MRTX9768
in a mouse xenograft model of MTAP-deleted cancer.
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Caption: Xenograft Study Workflow

Materials:

e Immunocompromised mice (e.g., nude or SCID)

o MTAP-deleted human cancer cell line (e.g., HCT116 MTAP-del)
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» Matrigel

e MRTX9768 hydrochloride formulation for oral gavage
 Vehicle control

Procedure:

o Tumor Cell Implantation: Subcutaneously implant MTAP-deleted cancer cells mixed with
Matrigel into the flank of immunocompromised mice.

e Tumor Growth and Randomization: Once tumors reach a palpable size (e.g., 100-200 mm§),
randomize the animals into treatment and control groups.

e Drug Administration: Administer MRTX9768 hydrochloride orally at predetermined doses
and schedules (e.g., 100 mg/kg, twice daily). The control group receives the vehicle.

e Monitoring: Measure tumor volume and body weight regularly (e.g., 2-3 times per week).

o Endpoint Analysis: At the end of the study, euthanize the animals, excise the tumors, and
measure their weight. Tumor and plasma samples can be collected for pharmacokinetic and
pharmacodynamic (e.g., SDMA levels) analysis.

o Data Analysis: Compare the tumor growth inhibition between the treated and control groups
to evaluate the anti-tumor efficacy of MRTX9768.

Conclusion

MRTX9768 hydrochloride is a promising therapeutic agent that leverages the concept of

synthetic lethality to selectively target MTAP-deleted cancers. Its potent and selective inhibition

of the PRMT5-MTA complex, coupled with favorable in vitro and in vivo activity, underscores its

potential as a precision medicine for a genetically defined patient population. The experimental
protocols detailed in this guide provide a framework for researchers to further investigate the
biological effects and therapeutic applications of this novel compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 13/14 Tech Support


https://www.benchchem.com/product/b8198303?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PRMT5_Inhibitors_in_Cancer_Cell_Lines.pdf
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFf9m1ORj97NeoqYDXxalJMyN8a_I1shNiN134ypAEdgujx9lMFHyPFBVjh9l0XmR0AWIBbr0CvL_3YHsnJMqSjoBHVufRgfeVfFI9Nyar1KqGZMWGnOs176tGJpoolplYqlzX8N0vDHw5x8sKFkX4UggMwsYTLguxDEE_NSU7nhFAwHK5zJRnNoahucnao),%5B%5B2%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF6-2KnPFbRdhVwJws89wH9Hm4-44z1Vy0HMfxkAvMDSX_Yh3TnzoHuP4Fw9WLl5LBVO-SVMBumHJIrjDBi5zommH4Sk4Ujm92I_bfiCUDI4OKHofS2Iif8-By-p47R-oU8VGdfxOfDr-FS_FItiQ==)%5D(https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFHeG8GmaOWzx7gY3qSDbgu0XQmqeg18zdVp5D1uQcxt1nJ30Qn_r2hvJwNN_xpUj9zvvLkkb1UoQyEly67J66LNleQEIZQS4SHbhqUG2mWtI-svG0n2Tm9v2QXg36crQF3-6O2QcNMJUjt
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_PRMT5_Targets_Using_Prmt5_IN_11.pdf
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG12nW11Cntij0TJpNQvbctIf36mqrED_HN4t7FljeRkKgxDwJEDDK_iQEfoR0gXLrZP-3oGb1P97zzAi_uKsvySuXryHVDQD7uzA9sZKlm7Q2T2poePCheTxg-xGNTE_bNkquDneA=),%5B%5B4%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHanuDHchQFurzc9gNtwbThpStfwUadQV8Kz4LyhUPBIda8fPHRi8DLnThsQE37yuD-8WIZPsU247B0uSCw7ZP2TVkTc6oI7Ut1Ini56af9A1PkLjmlXjkqp6SC6vbEqMEtzDiTIGY8WALgsDY=)%5D(https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG4F8vltLKlnapZSWNXK6hUdjfHcZlq12XYRhfQODsUmhYQBIpionh6556cjha7fNfCkVIugDBTAxefE0icBKjODfzMChUhrto93hESB3aHHI18R1Gg8lqsXYFuZEc1bw==),%5B%5B5%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFD0iS69k1FIg4zVTY0F7nOazj7M0wO8CEm_hE-ZhqAi0QbmiI3H6PlAxEInqI_6kOhGCNXsT0f2BH1AksilqbsKlcod9JibrBhf96oTF-9bT7mJxXm-6nckP8H3aRTWYeibGMvbhuDp_xx880c8Hay-KkIIqt4)%5D(httpshttps://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGxnE0CZM7zal4-oaFLT5d_4RE55DAP9BXbIv6zCHBiBCOp3zfRkX9Dzoww-QuTUsDjgjGl4FcTp1nY7t2n_6QW4DaFrm9I9vj3pY1NAIedtY_b3plZP99Auz-C4b150il5nQ==
https://www.medchemexpress.com/mrtx9768.html
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG12nW11Cntij0TJpNQvbctIf36mqrED_HN4t7FljeRkKgxDwJEDDK_iQEfoR0gXLrZP-3oGb1P97zzAi_uKsvySuXryHVDQD7uzA9sZKlm7Q2T2poePCheTxg-xGNTE_bNkquDneA=),%5B%5B4%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHanuDHchQFurzc9gNtwbThpStfwUadQV8Kz4LyhUPBIda8fPHRi8DLnThsQE37yuD-8WIZPsU247B0uSCw7ZP2TVkTc6oI7Ut1Ini56af9A1PkLjmlXjkqp6SC6vbEqMEtzDiTIGY8WALgsDY=)%5D(https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG4F8vltLKlnapZSWNXK6hUdjfHcZlq12XYRhfQODsUmhYQBIpionh6556cjha7fNfCkVIugDBTAxefE0icBKjODfzMChUhrto93hESB3aHHI18R1Gg8lqsXYFuZEc1bw==),%5B%5B5%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFD0iS69k1FIg4zVTY0F7nOazj7M0wO8CEm_hE-ZhqAi0QbmiI3H6PlAxEInqI_6kOhGCNXsT0f2BH1AksilqbsKlcod9JibrBhf96oTF-9bT7mJxXm-6nckP8H3aRTWYeibGMvbhuDp_xx880c8Hay-KkIIqt4)%5D(https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGxnE0CZM7zal4-oaFLT5d_4RE55DAP9BXbIv6zCHBiBCOp3zfRkX9Dzoww-QuTUsDjgjGl4FcTp1nY7t2n_6QW4DaFrm9I9vj3pY1NAIedtY_b3plZP99Auz-C4b150il5nQ==
https://pmc.ncbi.nlm.nih.gov/articles/PMC5852340/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5852340/
https://www.cancer-research-network.com/2021/08/07/mrtx9768-is-an-orally-active-prmt5-inhibitor/
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFtp4AIW3TDMOSN0Qjine_0Ieim9q8mtkJlPy5iW7NUJjldRHL-H_CrqlSCSldw4fwELsGN0ShTVae-nD3trdPQmhshLkQ7rt-vb_3RTiu15Vgh8_Ew4R7eE8YfM1EdZgREPqOT5Ks=),%5B%5B4%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHanuDHchQFurzc9gNtwbThpStfwUadQV8Kz4LyhUPBIda8fPHRi8DLnThsQE37yuD-8WIZPsU247B0uSCw7ZP2TVkTc6oI7Ut1Ini56af9A1PkLjmlXjkqp6SC6vbEqMEtzDiTIGY8WALgsDY=)%5D(https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEnc8iSdrG_ytDtpnfviABgWq3R2sBJ3ubmfpMIMG3ecwxI7SiHWasUUStvEIqOtbIxGWWTx2pcEJyKCq-fyEX3dLHJba9B_3Wo9gff1Tq1t7TfEu7zX5bj0WOSsMyQjmlSbKYfsn5D5-6r57Nja2dn9JzijOzT7YLA4RoZYf4rEHke_nVuVxE_q_o6T6-fAdtJXkj6E2Xy0J5r
https://www.medchemexpress.com/mrtx9768.html
https://www.medchemexpress.com/mrtx9768.html
https://www.benchchem.com/product/b8198303#mrtx9768-hydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b8198303#mrtx9768-hydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b8198303#mrtx9768-hydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b8198303#mrtx9768-hydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8198303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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